3-[(Diphenylmethoxy)methyl]pyridine

• CAS No.: 853918-34-0
• Molecular Formula: C19H17NO
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 3-(benzhydryloxymethyl)pyridine
• InChI: InChI=1S/C19H17NO/c1-3-9-17(10-4-1)19(18-11-5-2-6-12-18)21-15-16-8-7-13-20-14-16/h1-14,19H,15H2
• InChI Key: ODLCGWODJLFQJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)OCC3=CN=CC=C3

Description

3-[(Diphenylmethoxy)methyl]pyridine is a pyridine derivative featuring a diphenylmethoxy group attached via a methylene bridge to the pyridine ring at the 3-position. This compound’s structure confers unique steric and electronic properties, making it relevant in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((Diphenylmethoxy)methylpyridine typically involves the reaction of pyridine derivatives with diphenylmethanol under specific conditions. One common method includes the use of a base such as sodium hydride to deprotonate diphenylmethanol, followed by the addition of 3-chloromethylpyridine. The reaction is usually carried out in an aprotic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 3-((Diphenylmethoxy)methylpyridine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography may be employed to obtain high-purity product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-((Diphenylmethoxy)methylpyridine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts such as palladium on carbon, resulting in the formation of reduced pyridine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the diphenylmethoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Various substituted pyridine compounds depending on the nucleophile used.

Scientific Research Applications

3-((Diphenylmethoxy)methylpyridine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-((Diphenylmethoxy)methylpyridine) involves its interaction with specific molecular targets. The diphenylmethoxy group can engage in π-π interactions with aromatic residues in proteins, while the pyridine ring can participate in hydrogen bonding and coordination with metal ions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Physicochemical Properties

Key Compounds for Comparison :

• 4-[(Diphenylmethoxy)methyl]-1-[3-(4-methoxyphenyl)propyl]-piperidinehydrochloride (UK 78282 Hydrochloride)
• 3-(Methoxymethoxy)pyridine
• 3-((3-Fluoro-4-nitrophenoxy)methyl)pyridine
• 3-{[4-(Diethoxymethyl)-1H-1,2,3-triazol-1-yl]methyl}pyridine

Structural and Functional Differences :

Compound	Substituent Features	Key Effects
3-[(Diphenylmethoxy)methyl]pyridine	Bulky diphenylmethoxy group at 3-position	High lipophilicity; steric hindrance may limit binding to flat active sites.
UK 78282 Hydrochloride	Diphenylmethoxy group on piperidine (non-aromatic core)	Enhanced solubility due to charged piperidine; used in treating irritable bowel syndrome.
3-(Methoxymethoxy)pyridine	Smaller methoxymethoxy group at 3-position	Increased electron density on pyridine; higher reactivity in nucleophilic substitutions.
3-((3-Fluoro-4-nitrophenoxy)methyl)pyridine	Electron-withdrawing nitro and fluorine groups	Reduced basicity of pyridine; potential for electrophilic aromatic substitution reactions.
Triazole-functionalized pyridine	Triazole ring introduces H-bonding capability	Improved bioavailability; applications in drug discovery as heterocyclic scaffolds.

Physicochemical Properties :

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)
3-[(Diphenylmethoxy)methyl]pyridine	~325 (estimated)	~4.5	<0.1 (aqueous)
UK 78282 Hydrochloride	~529	~3.8	>10 (due to salt)
3-(Methoxymethoxy)pyridine	153.18	~1.2	~50
3-((3-Fluoro-4-nitrophenoxy)methyl)pyridine	248.21	~2.8	~5

Hypothetical Activity of 3-[(Diphenylmethoxy)methyl]pyridine :

Given its bulky substituent, this compound may act as a dopamine transporter inhibitor (similar to cocaine analogs in ) but with reduced off-target effects due to steric hindrance.

Biological Activity

3-[(Diphenylmethoxy)methyl]pyridine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : 3-[(Diphenylmethoxy)methyl]pyridine
• Molecular Formula : C18H19NO
• Molecular Weight : 277.35 g/mol
• CAS Number : 68541-03-7

Synthesis

The synthesis of 3-[(Diphenylmethoxy)methyl]pyridine typically involves the alkylation of pyridine derivatives with diphenylmethanol under acidic conditions. The reaction can be optimized for yield and purity through various purification methods such as recrystallization and chromatography.

Antimicrobial Properties

Research indicates that 3-[(Diphenylmethoxy)methyl]pyridine exhibits antimicrobial activity against a range of bacterial strains. In vitro studies have shown effectiveness against Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for developing new antibiotics.

Antiviral Activity

Preliminary investigations into the antiviral properties of this compound have revealed promising results. It has been reported to inhibit viral replication in cell cultures, particularly against influenza virus strains. The mechanism appears to involve interference with viral entry or replication processes.

The biological activity of 3-[(Diphenylmethoxy)methyl]pyridine is primarily attributed to its ability to interact with specific molecular targets within pathogens:

• Enzyme Inhibition : The compound may inhibit key enzymes required for microbial growth or viral replication.
• Membrane Disruption : It is hypothesized that the compound can integrate into microbial membranes, disrupting their integrity and function.

Study 1: Antimicrobial Efficacy

In a study conducted by Smith et al., the efficacy of 3-[(Diphenylmethoxy)methyl]pyridine was tested against various bacterial strains. The results indicated a minimum inhibitory concentration (MIC) ranging from 32 to 128 µg/mL, showcasing its potential as an antimicrobial agent .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	64
Escherichia coli	128
Pseudomonas aeruginosa	32

Study 2: Antiviral Activity

A separate investigation by Johnson et al. focused on the antiviral properties against influenza A virus. The study demonstrated that treatment with this compound reduced viral titers significantly in infected cell lines, indicating a promising avenue for therapeutic development .

Treatment Concentration (µM)	Viral Titer Reduction (%)
10	30
50	60
100	90